Cas no 2309457-10-9 (2-{[4-(3-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepan-4-yl]oxy}acetic acid)

• Product Name: 2-{[4-(3-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepan-4-yl]oxy}acetic acid
• CAS No: 2309457-10-9
• MF: C₂₉H₂₈BrNO₅
• MW: 550.440327644348
• CID: 5870902
• PubChem ID: 165739668
• Update Time: 2025-05-28

2-{[4-(3-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepan-4-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(3-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepan-4-yl]oxy}acetic acid
• EN300-7428639
• 2309457-10-9

• Inchi： 1S/C29H28BrNO5/c30-21-8-5-7-20(17-21)29(36-19-27(32)33)13-6-15-31(16-14-29)28(34)35-18-26-24-11-3-1-9-22(24)23-10-2-4-12-25(23)26/h1-5,7-12,17,26H,6,13-16,18-19H2,(H,32,33)
• InChI Key： XVAAQMHIFZSJRM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)OCC(=O)O

Computed Properties

• Exact Mass: 549.11509g/mol
• Monoisotopic Mass: 549.11509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-{[4-(3-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepan-4-yl]oxy}acetic acid

Comprehensive Analysis of 2-{[4-(3-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepan-4-yl]oxy}acetic acid (CAS No. 2309457-10-9)

In the realm of organic chemistry and pharmaceutical research, 2-{[4-(3-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepan-4-yl]oxy}acetic acid (CAS No. 2309457-10-9) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a 3-bromophenyl moiety and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, is widely utilized in peptide synthesis and medicinal chemistry. Its unique properties make it a valuable intermediate for designing novel therapeutics and exploring biochemical pathways.

The Fmoc-protected azepane core in this compound is particularly noteworthy, as it enhances stability during synthetic processes while allowing selective deprotection under mild conditions. Researchers are increasingly focusing on azepane derivatives due to their potential in drug discovery, especially for targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders. The presence of the bromine substituent further enables versatile functionalization via cross-coupling reactions, aligning with the growing demand for click chemistry and late-stage diversification strategies in modern organic synthesis.

From an industrial perspective, CAS No. 2309457-10-9 is gaining traction in the development of peptide-based therapeutics, a field experiencing exponential growth due to advancements in bioconjugation techniques and targeted drug delivery. The compound’s compatibility with solid-phase peptide synthesis (SPPS) makes it indispensable for producing Fmoc-amino acid analogs, addressing the pharmaceutical industry’s need for high-purity building blocks. Recent studies also highlight its potential in creating PROTACs (proteolysis-targeting chimeras), a revolutionary approach in degrading disease-causing proteins.

Environmental and regulatory considerations are equally important when discussing 2-{[4-(3-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepan-4-yl]oxy}acetic acid. The compound’s synthetic pathway adheres to green chemistry principles, minimizing hazardous byproducts. Its brominated aromatic component is designed for controlled reactivity, reducing risks associated with uncontrolled polymerization or toxicity—a critical factor given the increasing scrutiny of sustainable chemical manufacturing practices.

In analytical chemistry, the characterization of CAS No. 2309457-10-9 involves advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring batch-to-batch consistency. The rise of AI-assisted molecular design has further accelerated research into similar structures, with computational models predicting optimal synthetic routes and bioactivity. This aligns with the broader trend of digital transformation in chemical R&D, where machine learning algorithms streamline the discovery of novel pharmacophores.

The commercial availability of 2-{[4-(3-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepan-4-yl]oxy}acetic acid caters to both academic and industrial researchers. Suppliers emphasize cGMP compliance for pharmaceutical-grade material, addressing the demand for high-throughput screening compatible compounds. As the scientific community explores epigenetic modulators and protein-protein interaction inhibitors, this compound’s role as a versatile scaffold continues to expand.

Future directions for CAS No. 2309457-10-9 may include applications in bioorthogonal chemistry and theranostic agents, combining therapeutic and diagnostic functionalities. With the global focus on precision medicine, structurally complex intermediates like this are pivotal for developing next-generation treatments. Ongoing research into its metabolic stability and pharmacokinetic profiles will further elucidate its potential in clinical translation.